4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide, also known as BMTM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMTM belongs to the class of morpholine-2,4-dicarboxamide derivatives and has been extensively studied for its biological and pharmacological properties.
Mechanism of Action
The exact mechanism of action of 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide is not fully understood. However, it is believed to exert its biological effects by inhibiting various enzymes and signaling pathways involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide has been shown to exert several biochemical and physiological effects. It has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide also inhibits the production of pro-inflammatory cytokines, which are involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide has several advantages for lab experiments. It is readily available and can be synthesized in high purity and yield. It also has a well-defined chemical structure, which makes it easy to study its biological effects. However, 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide has some limitations as well. It is relatively expensive compared to other compounds, and its biological effects may vary depending on the cell type and experimental conditions.
Future Directions
There are several future directions for research on 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide. One potential application is in the development of new anticancer drugs. 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide has shown promising results in inhibiting tumor growth and metastasis, and further research could lead to the development of more potent and selective anticancer agents. Another potential application is in the treatment of inflammatory diseases. 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide has been shown to reduce inflammation in animal models, and further research could lead to the development of new anti-inflammatory drugs.
Synthesis Methods
The synthesis of 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide involves the reaction of 5-bromothiophene-2-carboxylic acid with N-methylmorpholine and 1,1'-carbonyldiimidazole in the presence of a base. The reaction yields 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide in high purity and yield.
Scientific Research Applications
4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, 4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide has been investigated for its antitumor and anti-inflammatory properties. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.
properties
IUPAC Name |
4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrN3O3S/c12-9-2-1-7(19-9)5-14-11(17)15-3-4-18-8(6-15)10(13)16/h1-2,8H,3-6H2,(H2,13,16)(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCMBTCTWCBTNNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)NCC2=CC=C(S2)Br)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-N-[(5-bromothiophen-2-yl)methyl]morpholine-2,4-dicarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.